Cas no 1185316-25-9 (4-bromo-2-(methyl-d3)pyrimidine)
1185316-25-9 structure
Product Name:4-bromo-2-(methyl-d3)pyrimidine
CAS No:1185316-25-9
MF:C5H5BrN2
MW:176.029084920883
CID:6810742
PubChem ID:45787569
Update Time:2025-03-28
4-bromo-2-(methyl-d3)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-2-(methyl-d3)-pyrimidine
- 4-Bromo-2-(methyl-d3)pyrimidine
- DTXSID401303631
- AKOS015944374
- CS-24695
- 1185316-25-9
- 4-bromo-2-(methyl-d3)pyrimidine
-
- Inchi: 1S/C5H5BrN2/c1-4-7-3-2-5(6)8-4/h2-3H,1H3/i1D3
- InChI Key: OJPQVYZLQGRFSO-FIBGUPNXSA-N
- SMILES: BrC1=CC=NC(C([2H])([2H])[2H])=N1
Computed Properties
- Exact Mass: 174.98244Da
- Monoisotopic Mass: 174.98244Da
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 76.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 25.8Ų
4-bromo-2-(methyl-d3)pyrimidine Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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